Cas no 820231-00-3 (Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester structure
820231-00-3 structure
Product Name:Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
CAS No:820231-00-3
MF:C10H17N3O2S
MW:243.325880765915
CID:700939
PubChem ID:71420458
Update Time:2025-04-19

Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-[2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
    • DTXSID70839647
    • NLWWBGRPAZGBPU-UHFFFAOYSA-N
    • CS-0528479
    • SCHEMBL2873838
    • 820231-00-3
    • tert-butyl [2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
    • tert-Butyl (2-(2-aminothiazol-5-yl)ethyl)carbamate
    • tert-butyl[2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
    • Inchi: 1S/C10H17N3O2S/c1-10(2,3)15-9(14)12-5-4-7-6-13-8(11)16-7/h6H,4-5H2,1-3H3,(H2,11,13)(H,12,14)
    • InChI Key: NLWWBGRPAZGBPU-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1CCNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 243.10414797g/mol
  • Monoisotopic Mass: 243.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 106Ų
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